Cas no 52642-66-7 (3-Buten-2-one, 1-hydroxy-)

• Product Name: 3-Buten-2-one, 1-hydroxy-
• CAS No: 52642-66-7
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 359193
• PubChem ID: 12369703
• Update Time: 2025-04-19

3-Buten-2-one, 1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1-hydroxy-
• 1-hydroxybut-3-en-2-one
• DTXSID10494754
• LHBQGXZUVXFJRH-UHFFFAOYSA-N
• Vinylidenglykol
• 52642-66-7
• hydroxymethylvinyl ketone
• FT-0700954

• Inchi： 1S/C4H6O2/c1-2-4(6)3-5/h2,5H,1,3H2
• InChI Key： LHBQGXZUVXFJRH-UHFFFAOYSA-N
• SMILES： OCC(C=C)=O

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones